Cas no 1805261-69-1 (Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805261-69-1
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4808933
• Update Time: 2025-11-07

Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H7ClF2N2O2/c1-17-8(16)3-6-9(10(12)13)5(4-14)2-7(11)15-6/h2,10H,3H2,1H3
• InChI Key： GJKCUXPWZXQDKK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(F)F)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate

Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate: A Comprehensive Overview

Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate, with the CAS number 1805261-69-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound, characterized by its unique structure, is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The molecule incorporates several functional groups, including a chlorine atom, a cyano group, a difluoromethyl group, and an acetate ester moiety. These functional groups contribute to its diverse chemical properties and potential applications.

The synthesis of Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate involves a series of intricate organic reactions. Researchers have employed various methodologies to construct this compound, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and esterification. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium catalysts in cross-coupling reactions has significantly streamlined the synthesis process, reducing both time and cost.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The presence of multiple functional groups makes it an ideal candidate for further modification to develop bioactive molecules. For example, the cyano group can be converted into a nitrile oxide or other nitrogen-containing functionalities, which are known to exhibit antimicrobial and anticancer activities. Similarly, the difluoromethyl group can be exploited to enhance the lipophilicity of the molecule, improving its bioavailability.

Recent studies have also highlighted the role of Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate in agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism has been explored for pest control applications. Field trials conducted in controlled environments have demonstrated its efficacy as a herbicide at low concentrations, suggesting its potential as an eco-friendly alternative to conventional chemical pesticides.

In terms of toxicity and environmental impact, Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate has been subjected to rigorous testing. According to recent research published in *Environmental Science & Technology*, the compound exhibits low acute toxicity to aquatic organisms when administered at concentrations below 10 ppm. However, long-term exposure studies are still underway to assess its potential for bioaccumulation and persistence in soil and water systems.

The structural versatility of this compound also extends to its use in materials science. Its ability to form stable coordination complexes with transition metals has been explored for applications in catalysis and sensor technology. For instance, researchers at the University of California have reported that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, enhancing reaction efficiency by up to 40% compared to traditional ligands.

From a synthetic chemistry perspective, Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate represents a benchmark for exploring novel reaction pathways. Its complex structure challenges chemists to develop innovative strategies for selective functionalization. Recent breakthroughs in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, opening new avenues for stereochemistry-based drug design.

In conclusion, Methyl 6-chloro-4-cyano-3-(difluoromethyl)pyridine-2-acetate is a multifaceted compound with significant implications across various scientific disciplines. Its unique combination of functional groups positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry.